Cas no 574750-29-1 (L-Serine,L-glutaminyl-L-arginyl-L-leucyl-L-alanyl-L-asparaginyl-L-phenylalanyl-L-leucyl-L-valyl-L-histidyl-)

• Product Name: L-Serine,L-glutaminyl-L-arginyl-L-leucyl-L-alanyl-L-asparaginyl-L-phenylalanyl-L-leucyl-L-valyl-L-histidyl-
• CAS No: 574750-29-1
• MF: C₅₃H₈₅N₁₇O₁₄
• MW: 1184.34751105309
• CID: 345174
• Update Time: 2024-01-28

L-Serine,L-glutaminyl-L-arginyl-L-leucyl-L-alanyl-L-asparaginyl-L-phenylalanyl-L-leucyl-L-valyl-L-histidyl- Chemical and Physical Properties

Names and Identifiers

• L-Serine,L-glutaminyl-L-arginyl-L-leucyl-L-alanyl-L-asparaginyl-L-phenylalanyl-L-leucyl-L-valyl-L-histidyl-
• L-Serine, L-glutaminyl-L-arginyl-L-leucyl-L-alanyl-L-asparaginyl-L-phenylalanyl-L-leucyl-L-valyl-L-histidyl-

• Inchi： 1S/C53H85N17O14/c1-26(2)18-34(65-45(76)33(14-11-17-60-53(57)58)63-44(75)32(54)15-16-40(55)72)46(77)62-29(7)43(74)64-38(22-41(56)73)49(80)67-36(20-30-12-9-8-10-13-30)47(78)66-35(19-27(3)4)50(81)70-42(28(5)6)51(82)68-37(21-31-23-59-25-61-31)48(79)69-39(24-71)52(83)84/h8-10,12-13,23,25-29,32-39,42,71H,11,14-22,24,54H2,1-7H3,(H2,55,72)(H2,56,73)(H,59,61)(H,62,77)(H,63,75)(H,64,74)(H,65,76)(H,66,78)(H,67,80)(H,68,82)(H,69,79)(H,70,81)(H,83,84)(H4,57,58,60)/t29-,32-,33-,34-,35-,36-,37-,38-,39-,42-/m0/s1
• InChI Key： YPKVSWREDMFFOW-PVBSVRIUSA-N
• SMILES： C(O)(=O)[C@H](CO)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCC(N)=O)N

Computed Properties

• Exact Mass: 1183.64685

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• PSA: 522.21
• pka: 2.86±0.10(Predicted)